4-[(1,1',3',5'-tetramethyl-1H,1'H-3,4'-bipyrazol-5-yl)carbonyl]-1,4-oxazepan-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-[(1,1',3',5'-tetramethyl-1H,1'H-3,4'-bipyrazol-5-yl)carbonyl]-1,4-oxazepan-6-ol is a useful research compound. Its molecular formula is C16H23N5O3 and its molecular weight is 333.39 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.18008961 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
Palladium-catalyzed Synthesis : Palladium-catalyzed processes offer routes to various heterocycles, indicating potential pathways for the synthesis or functionalization of complex molecules like 4-[(1,1',3',5'-tetramethyl-1H,1'H-3,4'-bipyrazol-5-yl)carbonyl]-1,4-oxazepan-6-ol. For instance, oxidative cyclization-alkoxycarbonylation of 4-yn-1-ols has been demonstrated, highlighting the versatility of palladium catalysis in synthesizing oxygen-containing heterocycles (Gabriele et al., 2000).
Copper(I) and Silver(I) Complexes : The study of copper(I) and silver(I) complexes with various ligands, such as 3,3',5,5'-tetramethyl-4,4'-bipyrazolate, reveals insights into framework flexibility, unsaturated metal centers, and porous properties, which could inform the design of materials or catalysts involving similar structural motifs (Zhang & Kitagawa, 2008).
Metal-Organic Frameworks (MOFs) : Research on MOFs featuring tetrazinc clusters and 3,3',5,5'-tetramethyl-4,4'-bipyrazolate linkers showcases the potential of these structures for gas sorption and luminescent properties. Such studies may provide a foundation for exploring the incorporation of complex organics like this compound into new materials (Hou, Lin, & Chen, 2008).
Physicochemical Properties and Applications
Electrochemiluminescent Devices : The development of ruthenium(II) polypyridine complexes bearing aryltetrazolate ligands highlights the importance of structural and electronic effects on luminescence efficiency, potentially relevant for designing electrochemiluminescent materials based on complex molecules like this compound (Stagni et al., 2006).
Properties
IUPAC Name |
(6-hydroxy-1,4-oxazepan-4-yl)-[2-methyl-5-(1,3,5-trimethylpyrazol-4-yl)pyrazol-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N5O3/c1-10-15(11(2)19(3)17-10)13-7-14(20(4)18-13)16(23)21-5-6-24-9-12(22)8-21/h7,12,22H,5-6,8-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLAIDLJVROKTGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)C2=NN(C(=C2)C(=O)N3CCOCC(C3)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.